Cas no 1896358-33-0 (7-chloro-2-propylimidazo1,2-apyridine)

• Product Name: 7-chloro-2-propylimidazo1,2-apyridine
• CAS No: 1896358-33-0
• MF: C₁₀H₁₁ClN₂
• MW: 194.660741090775
• CID: 5744380
• PubChem ID: 117135261
• Update Time: 2025-10-28

7-chloro-2-propylimidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• EN300-1197875
• 7-Chloro-2-propylimidazo[1,2-a]pyridine
• 1896358-33-0
• CID 117135261
• Imidazo[1,2-a]pyridine, 7-chloro-2-propyl-
• 7-chloro-2-propylimidazo1,2-apyridine

• Inchi： 1S/C10H11ClN2/c1-2-3-9-7-13-5-4-8(11)6-10(13)12-9/h4-7H,2-3H2,1H3
• InChI Key： NAAZDPRBAPRLIM-UHFFFAOYSA-N
• SMILES： ClC1C=CN2C=C(CCC)N=C2C=1

Computed Properties

• Exact Mass: 194.0610761g/mol
• Monoisotopic Mass: 194.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.3Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• pka: 5.77±0.50(Predicted)

Additional information on 7-chloro-2-propylimidazo1,2-apyridine

Introduction to 7-chloro-2-propylimidazo[1,2-apyridine] (CAS No. 1896358-33-0)

7-chloro-2-propylimidazo[1,2-apyridine] is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural framework and potential biological activities. This compound, identified by its Chemical Abstracts Service (CAS) number 1896358-33-0, belongs to the class of imidazo[1,2-apyridine] derivatives, which are known for their broad spectrum of pharmacological properties. The presence of a chlorine substituent at the 7-position and an isopropyl group at the 2-position enhances its chemical reactivity and influences its interaction with biological targets.

The structural motif of 7-chloro-2-propylimidazo[1,2-apyridine] consists of two fused rings: an imidazole ring and an azopyridine ring. This combination creates a system with multiple sites for functionalization, making it a versatile scaffold for drug discovery. The chlorine atom at the 7-position serves as a good leaving group, facilitating nucleophilic substitution reactions that can be exploited in synthetic chemistry. Meanwhile, the isopropyl group contributes to steric hindrance and may influence the compound's solubility and metabolic stability.

In recent years, there has been growing interest in developing novel therapeutic agents based on imidazo[1,2-apyridine] scaffolds due to their demonstrated efficacy in various pharmacological assays. For instance, studies have shown that certain derivatives of this class exhibit inhibitory activity against kinases and other enzymes involved in cancer progression. The 7-chloro-2-propylimidazo[1,2-apyridine] derivative has been investigated for its potential as an anti-inflammatory agent, leveraging its ability to modulate cytokine production and immune cell function.

One of the most compelling aspects of 7-chloro-2-propylimidazo[1,2-apyridine] is its synthetic accessibility. The compound can be readily prepared through multi-step organic synthesis involving condensation reactions between appropriate precursors. The chlorine substituent allows for further derivatization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of diverse functional groups and the creation of libraries of related compounds for high-throughput screening.

Recent advances in computational chemistry have also facilitated the design of optimized analogs of 7-chloro-2-propylimidazo[1,2-apyridine]. Molecular modeling studies have identified key structural features that enhance binding affinity to biological targets, providing insights into how modifications at different positions can improve pharmacological activity. These computational approaches are complemented by experimental validation, where X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are employed to elucidate the three-dimensional structure of the compound and its complexes with proteins.

The pharmacokinetic properties of 7-chloro-2-propylimidazo[1,2-apyridine] are another area of active investigation. In preclinical studies, this compound has demonstrated reasonable oral bioavailability and metabolic stability in animal models. However, challenges remain in optimizing its pharmacokinetic profile to ensure prolonged circulation time and reduced toxicity. Efforts are underway to modify the molecular structure to enhance solubility and minimize off-target effects while maintaining or improving therapeutic efficacy.

From a regulatory perspective, 7-chloro-2-propylimidazo[1,2-apyridine] (CAS No. 1896358-33-0) is subject to standard guidelines for pharmaceutical development. Documentation must be provided to demonstrate its safety and efficacy before it can be approved for clinical use. This includes toxicological studies evaluating acute and chronic exposure scenarios, as well as pharmacokinetic-pharmacodynamic (PK-PD) modeling to predict dose-response relationships.

The future direction of research on 7-chloro-2-propylimidazo[1,2-apyridine] is likely to focus on expanding its therapeutic applications beyond anti-inflammatory and anticancer indications. Exploration into its potential as an antimicrobial agent or a modulator of neurological disorders is warranted given its structural similarity to known bioactive compounds. Additionally, green chemistry principles may be applied to develop more sustainable synthetic routes for this compound.

In conclusion,7-chloro-2-propylimidazo[1,2-apyridine] represents a promising scaffold for drug discovery with significant potential in multiple therapeutic areas. Its unique structural features offer opportunities for further chemical modification and optimization through both experimental synthesis and computational design. As research continues to uncover new biological activities associated with this class of compounds,CAS No. 1896358-33-0 will undoubtedly remain a focal point for medicinal chemists seeking innovative solutions to unmet medical needs.